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Compound Name: 1,7-Heptanediol

Cat. No.: B042083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,7-heptanediol in
water and various organic solvents. Due to its versatile nature as a chemical intermediate,

understanding its solubility profile is crucial for applications in pharmaceutical formulations,

cosmetics, and polymer synthesis.[1][2] This document compiles available quantitative and

qualitative solubility data, details experimental protocols for solubility determination, and

presents a logical workflow for such investigations.

Solubility of 1,7-Heptanediol
1,7-Heptanediol is a linear aliphatic diol with two terminal hydroxyl groups, which allow it to

participate in hydrogen bonding.[1] This structural feature governs its solubility in different

media. Generally, smaller diols exhibit good solubility in water and other polar solvents due to

the presence of two hydroxyl groups capable of forming hydrogen bonds.[3] However, as the

length of the carbon chain increases, the hydrophobic character of the molecule also

increases, which tends to decrease its solubility in polar solvents and increase it in non-polar

organic solvents.[3]

Quantitative and Qualitative Solubility Data
Precise quantitative solubility data for 1,7-heptanediol in a wide array of organic solvents is not

extensively available in public literature. However, based on available safety data sheets and

chemical databases, the following table summarizes the known solubility information.
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Solvent CAS Number Formula Solubility Remarks

Water 7732-18-5 H₂O
Soluble[1][2][4]

[5][6][7]

One source

indicates a

solubility of 8 g/L,

but the

conditions were

not specified.

Diethyl Ether 60-29-7 (C₂H₅)₂O

Slightly

Soluble[1][4][5]

[6][7][8]

The term "slightly

soluble"

suggests limited

miscibility.

Chloroform 67-66-3 CHCl₃
Slightly

Soluble[4]

Indicates limited

solubility.

Methanol 67-56-1 CH₃OH
Slightly

Soluble[4]

Further

quantitative data

is needed to

confirm the exact

solubility.

Organic Solvents N/A N/A
Generally

Soluble[9]

This is a general

statement and

solubility will vary

significantly

depending on the

specific solvent.

Hansen Solubility Parameters
To further predict the solubility of 1,7-heptanediol in various solvents, the Hansen Solubility

Parameters (HSP) can be utilized. The principle of HSP is that "like dissolves like," where

substances with similar HSP values are more likely to be miscible. The total Hansen solubility

parameter (δt) is composed of three components: δD (dispersion), δP (polar), and δH

(hydrogen bonding).

The Hansen Solubility Parameters for 1,7-heptanediol are presented below.
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Parameter Value (MPa½)

δD (Dispersion) 16.71

δP (Polar) 7.79

δH (Hydrogen Bonding) 15.88

Researchers can compare these values to the HSP of potential solvents to estimate the

likelihood of solubility.

Experimental Protocols for Solubility Determination
For a precise and reliable determination of the solubility of 1,7-heptanediol, standardized

experimental methods are recommended. The shake-flask method is a widely accepted

technique for determining the equilibrium solubility of a substance in a given solvent.

Shake-Flask Method (Adapted from OECD Guideline
105)
This method is suitable for determining the water solubility of substances and can be adapted

for organic solvents.

1. Principle:

A surplus amount of the test substance (1,7-heptanediol) is agitated in the chosen solvent at a

constant temperature for a sufficient period to reach equilibrium. The concentration of the

substance in the saturated solution is then determined by a suitable analytical method.

2. Materials and Equipment:

1,7-Heptanediol (of known purity)

Solvent (e.g., water, ethanol, acetone)

Thermostatically controlled shaker or water bath

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)
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Analytical instrument for quantification (e.g., Gas Chromatography (GC), High-Performance

Liquid Chromatography (HPLC), or a calibrated gravimetric method)

Volumetric flasks and pipettes

Analytical balance

3. Procedure:

Preparation of the Test Mixture: Accurately weigh an excess amount of 1,7-heptanediol into

a suitable vessel (e.g., a glass flask with a stopper). The excess amount ensures that a

saturated solution is formed.

Addition of Solvent: Add a known volume or mass of the solvent to the flask.

Equilibration: Tightly seal the flask and place it in the thermostatically controlled shaker.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24 to

48 hours) to ensure that equilibrium is reached. It is advisable to perform preliminary tests to

determine the necessary equilibration time.

Phase Separation: After equilibration, cease agitation and allow the mixture to stand at the

constant temperature for a sufficient time to allow the undissolved solid to settle.

Subsequently, separate the saturated solution from the excess solid by centrifugation or

filtration. Ensure that the temperature is maintained during this step to prevent any change in

solubility.

Analysis: Accurately take an aliquot of the clear, saturated supernatant. If necessary, dilute

the sample with the solvent to a concentration that falls within the working range of the

analytical method.

Quantification: Analyze the concentration of 1,7-heptanediol in the sample using a pre-

validated analytical method.

Data Reporting: Express the solubility in appropriate units, such as grams per liter (g/L) or

milligrams per milliliter (mg/mL). The temperature at which the measurement was performed

must be reported.
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4. Considerations:

The purity of both the 1,7-heptanediol and the solvent is critical for accurate results.

The pH of the aqueous solution should be measured and reported, as it can influence the

solubility of substances with acidic or basic functionalities. For 1,7-heptanediol, which is a

neutral diol, the effect of pH is expected to be minimal.

For volatile solvents, ensure that the flasks are well-sealed to prevent solvent loss during

equilibration.

Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of 1,7-
heptanediol.
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Caption: A logical workflow for the experimental determination of 1,7-heptanediol solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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